Cas no 139677-61-5 (Propanedinitrile, [(4,5-dihydro-3-phenyl-1H-pyrazol-4-yl)methylene]-)

• Product Name: Propanedinitrile, [(4,5-dihydro-3-phenyl-1H-pyrazol-4-yl)methylene]-
• CAS No: 139677-61-5
• MF: C₁₃H₁₀N₄
• MW: 222.24530172348
• CID: 1278428
• PubChem ID: 71343006
• Update Time: 2025-04-20

Propanedinitrile, [(4,5-dihydro-3-phenyl-1H-pyrazol-4-yl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(4,5-dihydro-3-phenyl-1H-pyrazol-4-yl)methylene]-
• 2-[(3-phenyl-4,5-dihydro-1H-pyrazol-4-yl)methylidene]propanedinitrile
• [(3-Phenyl-4,5-dihydro-1H-pyrazol-4-yl)methylidene]propanedinitrile
• 139677-61-5
• DTXSID10769676

• Inchi： 1S/C13H10N4/c14-7-10(8-15)6-12-9-16-17-13(12)11-4-2-1-3-5-11/h1-6,12,16H,9H2
• InChI Key： FLXWESSAKIITIC-UHFFFAOYSA-N
• SMILES： N1CC(/C=C(\C#N)/C#N)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 222.0907
• Monoisotopic Mass: 222.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 71.97